Cas no 1694552-42-5 (5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1694552-42-5
• MF: C₇H₃BrN₂O₃S
• MW: 275.079319238663
• CID: 5698753
• PubChem ID: 107965472
• Update Time: 2025-10-28

5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1694552-42-5
• 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120108
• 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-bromo-3-thienyl)-

• Inchi： 1S/C7H3BrN2O3S/c8-4-1-3(2-14-4)6-9-5(7(11)12)10-13-6/h1-2H,(H,11,12)
• InChI Key： WVNFRVSRPSBBCV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 273.90478g/mol
• Monoisotopic Mass: 273.90478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.935±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±55.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

Additional information on 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1694552-42-5)

5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1694552-42-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a bromothiophene moiety in its structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug development.

The bromothiophene ring in 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid serves as a versatile handle for various synthetic transformations, enabling the introduction of different functional groups that can modulate its biological activity. This flexibility has made it a popular choice for researchers exploring novel therapeutic agents. The carboxylic acid group at the 3-position of the oxadiazole ring further contributes to its chemical diversity, allowing for conjugation with other molecules or further derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, oxadiazole derivatives have shown promise due to their ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that oxadiazole-based compounds can inhibit kinases, enzymes that play a crucial role in cell signaling pathways associated with cancer and inflammation. The bromothiophene moiety in 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid may enhance its binding affinity to such targets by improving hydrophobic interactions or by participating in π-stacking interactions with aromatic residues in the protein binding pocket.

One of the most compelling aspects of this compound is its potential application in anticancer therapy. Cancer cells often exhibit dysregulated signaling pathways that drive their uncontrolled growth and survival. By inhibiting key enzymes involved in these pathways, small-molecule inhibitors can effectively halt tumor progression. Preliminary studies have suggested that derivatives of 1,2,4-oxadiazole can disrupt signaling cascades such as the MAPK pathway, which is frequently overactive in various cancers. The incorporation of a bromothiophene group may enhance the potency and selectivity of such inhibitors by optimizing their interaction with target proteins.

Moreover, the carboxylic acid functional group in 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid provides opportunities for further chemical modification. For example, it can be converted into esters or amides, which are common pharmacophores in drug molecules. These modifications can influence solubility, bioavailability, and metabolic stability, making them critical factors in drug design. Researchers have explored such strategies to improve the pharmacokinetic properties of oxadiazole derivatives while maintaining or enhancing their biological activity.

Recent advances in computational chemistry have also facilitated the design of novel oxadiazole-based compounds with improved pharmacological profiles. By leveraging virtual screening and molecular docking techniques, scientists can predict how different modifications of 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid will affect its interaction with biological targets. This approach has led to the identification of several promising candidates for further experimental validation. Such computational methods are particularly valuable in reducing the time and cost associated with traditional high-throughput screening processes.

The synthesis of 5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the oxadiazole core followed by functional group transformations to introduce the desired substituents. The presence of the bromothiophene ring necessitates careful handling to prevent unwanted side reactions due to its reactivity under certain conditions. Despite these challenges, modern synthetic methodologies have made significant progress in streamlining these processes.

In conclusion,5-(5-Bromothiophen-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1694552-42-5) represents a promising scaffold for developing novel therapeutic agents with applications ranging from cancer treatment to anti-inflammatory therapies. Its unique structural features—particularly the combination of an oxadiazole core, a bromothiophene moiety, and a terminal carboxylic acid group—offer numerous opportunities for chemical modification and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.